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Compound of Interest

Compound Name: 20-O-Demethyl-AP3

Cat. No.: B11929884

Essential Safety and Handling Guide for 20-O-
Demethyl-AP3

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 20-O-Demethyl-AP3.
As a metabolite of the microtubule inhibitor and macrocyclic antitumor antibiotic Ansamitocin P-
3, 20-0O-Demethyl-AP3 should be handled as a potent cytotoxic compound.[1][2][3] Adherence
to these protocols is essential to ensure personal safety and prevent contamination.

l. Understanding the Risks

20-O-Demethyl-AP3 is classified as a microtubule inhibitor, a class of compounds often used
in cancer chemotherapy due to their ability to halt cell division.[1][2] Such compounds are
typically cytotoxic and require stringent handling procedures to prevent exposure. Potential
hazards include skin irritation, serious eye damage, and harm to an unborn child. Inhalation,
ingestion, or skin contact may have adverse health effects.

Il. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to create a sufficient barrier between the
researcher and the compound. The following table summarizes the required PPE for various
laboratory activities involving 20-O-Demethyl-AP3.
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Activity

Required Personal Protective Equipment

Handling Solid Compound (Weighing,
Aliquoting)

- Disposable Gown (fluid-resistant) - Double
Gloves (chemotherapy-tested nitrile) - N95 or
higher Respirator (fit-tested) - Safety Goggles
and Face Shield

Handling Liquid Solutions (Sample Preparation,
Cell Culture)

- Disposable Gown (fluid-resistant) - Double
Gloves (chemotherapy-tested nitrile) - Chemical
Fume Hood or Biological Safety Cabinet (Class

II) - Safety Goggles and Face Shield

General Laboratory Work (in proximity to the

compound)

- Lab Coat - Single Pair of Gloves (nitrile) -

Safety Glasses

Waste Disposal

- Disposable Gown (fluid-resistant) - Double
Gloves (chemotherapy-tested nitrile) - Safety

Goggles and Face Shield

lll. Handling and Operational Plan

All handling of 20-O-Demethyl-AP3 should be performed in a designated area, such as a

chemical fume hood or a Class Il Biological Safety Cabinet, to minimize the risk of aerosol

generation and exposure.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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